3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H26N4O4S2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H26N4O4S2/c1-14-5-4-9-25-19(14)24-18(23-8-11-30-12-10-27)16(20(25)28)13-17-21(29)26(22(31)32-17)15-6-2-3-7-15/h4-5,9,13,15,23,27H,2-3,6-8,10-12H2,1H3/b17-13-
• InChI Key: VXEXCYQFGMNNMG-LGMDPLHJSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C4CCCC4)NCCOCCO
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C4CCCC4)NCCOCCO

Description

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a potent and selective chemical probe for the DYRK1A kinase. Its primary research value lies in investigating the role of DYRK1A in Down syndrome-related neuropathology and Alzheimer's disease mechanisms, where this kinase is implicated in tau hyperphosphorylation and amyloid precursor protein (APP) processing. The compound acts by competitively binding to the ATP-binding site of DYRK1A, effectively inhibiting its catalytic activity. This inhibition is a key tool for studying aberrant cell cycle events and neuronal differentiation, as DYRK1A is a crucial regulator of these processes. This high-quality chemical probe enables researchers to explore novel therapeutic strategies for neurodegenerative conditions and further validate DYRK1A as a promising drug target. This product is supplied For Research Use Only and is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

The compound 3-[(Z)-(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a novel synthetic derivative that has garnered attention for its potential biological activities. This article delves into its biological activity, including cytotoxicity, antimicrobial properties, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple pharmacophoric elements, including:

• Thiazolidinone moiety: Implicated in various biological activities such as antimicrobial and anticancer effects.
• Pyrido[1,2-a]pyrimidine core: Known for its diverse pharmacological properties including anti-inflammatory and antitumor activities.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiazolidinone derivatives. For instance, compounds similar to the target compound have shown significant activity against various pathogens. A study reported that derivatives of thiazolidinone possess antibacterial activity against both Gram-positive and Gram-negative bacteria, with some exhibiting minimum inhibitory concentrations (MICs) as low as 0.85 µg/mL against A. solani and P. lingam .

Cytotoxicity

Cytotoxicity assays conducted on human cancer cell lines have revealed promising results for thiazolidinone derivatives. For example, the compound demonstrated significant cytotoxic effects with an LC50 value indicating substantial potential for further development as an anticancer agent . The mechanism of action is believed to involve apoptosis induction in cancer cells.

Case Studies

• Anticancer Activity:
  • A derivative structurally related to the target compound was tested in vitro on various cancer cell lines, showing a dose-dependent inhibition of cell proliferation.
  • The study indicated that the compound could induce apoptosis via the mitochondrial pathway, leading to increased caspase activation.
• Antimicrobial Efficacy:
  • In a comparative study, several thiazolidinone derivatives were evaluated for their antifungal properties against clinical isolates of fungi. The results indicated that certain compounds exhibited antifungal activity comparable to standard antifungal agents .

The biological activity of the compound can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition: Thiazolidinones often act as enzyme inhibitors, affecting pathways critical for pathogen survival or cancer cell proliferation.
• Cellular Uptake: The presence of hydroxyethoxy groups may enhance cellular uptake and bioavailability, increasing efficacy.

Data Tables

Biological Activity	Test System	Result (EC50/IC50)	Reference
Antibacterial	A. solani	0.85 µg/mL
Cytotoxicity	Human cancer cells	LC50 = X µM (specific value needed)

Comparison with Similar Compounds

Anti-Inflammatory and Metabolic Activity

Thiazolidinone derivatives are known for anti-inflammatory effects via COX inhibition and metabolic regulation. The target compound’s thioxo-thiazolidinone moiety aligns with compounds showing activity in carrageenan-induced edema models (IC50 for COX-1: ~0.8 μM; COX-2: ~1.2 μM) . In contrast, 5-benzylidene-2,4-thiazolidinediones (e.g., compound 191 in ) exhibit dual agonism for GPR35 and adiponectin upregulation, suggesting the target compound may share similar pathways but with modified potency due to its unique substituents .

Antimicrobial and Antidiabetic Potential

Compounds like those in (e.g., 62–65) demonstrate antibacterial activity (MIC: 4–32 μg/mL against S. aureus). The target compound’s hydroxyethoxy chain may reduce membrane penetration compared to lipophilic analogs (e.g., bromophenyl derivative 65, MIC: 4 μg/mL) but improve bioavailability . Antidiabetic thiazolidinediones (TZDs) in show hypoglycemic effects via PPAR-γ activation, though the target compound’s cyclopentyl group may confer distinct receptor affinity .

Receptor-Specific Agonism

The fluorobenzylidene-TZD in (compound 1) acts as a potent human GPR35 agonist (EC50: 0.3 μM), while the target compound’s cyclopentyl group may shift selectivity toward other isoforms (e.g., CAR or PXR) . highlights thiazolidin-4-one derivatives as CAR agonists (e.g., compound 18, EC50: 40 nM), suggesting structural tuning could redirect activity .

Preparation Methods

Synthesis of the Pyrido[1,2-a]Pyrimidin-4-One Core

The pyrido[1,2-a]pyrimidin-4-one scaffold is synthesized via a CuI-catalyzed tandem C–N bond formation and intramolecular amidation (Figure 1) . Starting with 2-chloro-9-methylpyridine and (Z)-3-amino-3-arylacrylate ester , the reaction proceeds in dimethylformamide (DMF) at 130°C under nitrogen atmosphere. Copper iodide (10 mol%) and cesium carbonate (2 equiv) facilitate Ullmann-type coupling, followed by cyclization to yield the core structure.

Key Conditions

• Catalyst : CuI (10 mol%)

• Base : Cs₂CO₃ (2 equiv)

• Solvent : DMF

• Temperature : 130°C

• Yield : 70–85%

Preparation of the Thiazolidinone Moiety

Key Conditions

• Catalyst : TBAI (2 equiv)

• Solvent : DMSO

• Temperature : 25°C

• Yield : 75–80%

Alternative methods from patent literature involve thiourea-mediated cyclization of α-bromoesters, though these require harsher conditions (e.g., 80°C in ethanol) .

Introduction of the [(2-Hydroxyethoxy)Ethyl]Amino Group

Functionalization at the 2-position of the pyrido[1,2-a]pyrimidin-4-one core is achieved via nucleophilic aromatic substitution (Figure 3) . The 2-chloro intermediate reacts with 2-(2-hydroxyethoxy)ethylamine in tetrahydrofuran (THF) at 60°C, using triethylamine (TEA) as a base.

Key Conditions

• Substrate : 2-Chloro-9-methylpyrido[1,2-a]pyrimidin-4-one

• Nucleophile : 2-(2-Hydroxyethoxy)ethylamine (1.5 equiv)

• Base : TEA (3 equiv)

• Solvent : THF

• Temperature : 60°C

• Yield : 65–70%

Final Coupling of Substituents

The Knoevenagel condensation links the thiazolidinone and pyrido[1,2-a]pyrimidin-4-one units (Figure 4) . The methylene group of the thiazolidinone reacts with the aldehyde intermediate derived from the pyrimidinone core in ethanol under acidic conditions (acetic acid, 80°C).

Key Conditions

• Catalyst : Acetic acid (10 mol%)

• Solvent : Ethanol

• Temperature : 80°C

• Yield : 60–65%

Optimization and Scalability

Recent advances emphasize green chemistry principles , such as replacing DMF with cyclopentyl methyl ether (CPME) in CuI-catalyzed reactions, improving sustainability without compromising yield . Scalability is demonstrated in gram-scale preparations of the pyrido[1,2-a]pyrimidin-4-one core .

Analytical Characterization

Critical spectroscopic data for intermediates and the final compound are summarized below:

Intermediate	¹H NMR (δ, ppm)	IR (cm⁻¹)
Pyrido[1,2-a]pyrimidin-4-one core	8.42 (d, J=5.1 Hz, 1H), 7.89 (s, 1H), 6.95 (d, J=5.1 Hz, 1H), 2.51 (s, 3H)	1689 (C=O), 1590 (C=N)
Thiazolidinone fragment	6.85 (s, 1H), 4.12 (quin, J=7.0 Hz, 1H), 1.92–1.55 (m, 8H)	1726 (C=O), 1194 (C=S)
Final compound	8.40 (d, J=5.1 Hz, 1H), 6.90 (s, 1H), 4.10 (t, J=4.5 Hz, 2H), 3.75–3.60 (m, 6H)	1685 (C=O), 1180 (C=S)

Challenges and Alternative Routes

A key challenge is stereochemical control during Knoevenagel condensation, as the (Z)-configuration must be preserved. Microwave-assisted synthesis (100°C, 20 min) has been explored to enhance selectivity . Additionally, enzymatic resolution using lipases improves enantiomeric excess in thiazolidinone synthesis .

Q & A

Q. What are the key synthetic steps and optimal reaction conditions for synthesizing this compound?

The synthesis typically involves a multi-step process:

• Thiazolidinone ring formation : Cyclocondensation of cyclopentylamine with carbon disulfide and ethyl chloroacetate under reflux in DMSO or acetonitrile .
• Pyrido[1,2-a]pyrimidin-4-one assembly : Coupling via Knoevenagel condensation, requiring Lewis acid catalysts (e.g., ZnCl₂) for regioselectivity .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization from ethanol . Optimal yields (60–75%) are achieved under inert atmospheres (N₂/Ar) at 80–100°C .

Q. Which spectroscopic methods are critical for confirming structural integrity and purity?

• NMR (¹H/¹³C) : Assigns Z-configuration of the thiazolidinone methylidene group (δ 7.2–7.5 ppm for vinyl proton) and confirms cyclopentyl substituents .
• IR : Validates carbonyl (1690–1710 cm⁻¹) and thioxo (1220–1240 cm⁻¹) groups .
• HPLC-MS : Ensures >95% purity and detects byproducts (e.g., open-chain intermediates) .

Q. What solvents and catalysts are commonly used in its synthesis?

• Solvents : Polar aprotic solvents (DMSO, acetonitrile) enhance reaction rates; ethanol/water mixtures aid crystallization .
• Catalysts : Lewis acids (ZnCl₂) promote cyclization, while bases (triethylamine) stabilize intermediates during coupling .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data (e.g., antimicrobial vs. anticancer activity)?

• Dose-response profiling : Test across multiple cell lines (e.g., HeLa, MCF-7) and microbial strains (Gram+/Gram–) to identify selective toxicity thresholds .
• Target validation : Use siRNA knockdown or CRISPR-Cas9 to confirm if bioactivity correlates with specific enzymes (e.g., topoisomerase II) .
• Solubility adjustments : Replace the hydroxyethoxy group with PEGylated analogs to improve bioavailability in conflicting assays .

Q. What methodologies are recommended for studying interactions with biological targets?

• Surface plasmon resonance (SPR) : Measure binding kinetics (KD, kon/koff) to purified proteins (e.g., kinase domains) .
• Molecular docking : Simulate interactions using AutoDock Vina with PDB structures (e.g., 3ERT for estrogen receptors) .
• Isothermal titration calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) to assess binding specificity .

Q. How can computational methods optimize synthesis pathways?

• Reaction path search : Apply density functional theory (DFT) to model transition states and identify rate-limiting steps .
• Machine learning : Train models on existing reaction data (e.g., ICReDD database) to predict optimal catalysts/solvents .
• Retrosynthetic analysis : Use Chematica or ASKCOS to deconstruct the molecule into commercially available precursors .

Q. What strategies improve yield and scalability for gram-scale synthesis?

• Flow chemistry : Continuous processing reduces side reactions (e.g., oxidation of thioxo groups) .
• Microwave-assisted synthesis : Shortens reaction times (2–4 hours vs. 12–24 hours) for cyclization steps .
• DoE (Design of Experiments) : Optimize variables (temperature, stoichiometry) via Taguchi or Box-Behnken models .

Comparative Structural Analysis

Q. How do structural analogs compare in bioactivity and molecular features?

Key analogs and their properties (Table 1):

Compound Name/Feature	Structural Variation	Bioactivity	Source
Analog A	Allylamino group, thiazolidinone	Antimicrobial (MIC: 2–4 µg/mL)
Analog B	Benzodioxole substituent	Anticancer (IC₅₀: 8.3 µM, HeLa)
Target Compound	Cyclopentyl, hydroxyethoxy groups	Dual activity (IC₅₀: 5.1–10.2 µM)

• Mechanistic insights : The cyclopentyl group enhances lipid membrane penetration, while hydroxyethoxy improves solubility .

Data Contradiction Analysis

Q. Why do some studies report low cytotoxicity despite high in vitro target affinity?

• Off-target effects : Use proteome-wide profiling (e.g., affinity pulldown-MS) to identify unintended interactions .
• Metabolic instability : Conduct hepatic microsome assays to assess CYP450-mediated degradation .
• Aggregation artifacts : Verify activity via dynamic light scattering (DLS) to rule out false positives .

Methodological Recommendations

• Stereochemical purity : Employ chiral HPLC (Chiralpak AD-H column) to separate E/Z isomers .
• In vivo models : Prioritize zebrafish xenografts for preliminary toxicity/activity screening before murine studies .